5-(Piperazin-1-yl)pyrimidine hydrochloride
Overview
Scientific Research Applications
Pharmacokinetics and Metabolism
- A study on the metabolism, excretion, and pharmacokinetics of a dipeptidyl peptidase IV inhibitor, which includes a piperazin-1-yl pyrimidine component, revealed its elimination through both metabolism and renal clearance. The major route of metabolism was hydroxylation at the pyrimidine ring, with CYP2D6 and CYP3A4 enzymes playing a significant role. Other metabolic pathways included amide hydrolysis, N-dealkylation, and glucuronidation, indicating a complex metabolic profile (Sharma et al., 2012).
Therapeutic Applications
Research on the synthesis and structure-activity relationship of 5-HT7 receptor antagonists identified piperazin-1-yl substituted unfused heterobiaryls, demonstrating that certain structural modifications could significantly enhance binding affinity to the receptor. These findings contribute to the development of new therapeutic agents targeting the 5-HT7 receptor (Strekowski et al., 2016).
Another study synthesized 7-amino-2-phenylpyrazolo[4,3-d]pyrimidine derivatives with substitutions at the 5-position, aiming to target human adenosine A1 and/or A2A receptors. These compounds showed selectivity and affinity variations for these receptors, suggesting potential applications in designing receptor-specific therapeutic agents (Squarcialupi et al., 2017).
Antimicrobial and Antimalarial Activity
Synthesis and testing of novel pyrimidine derivatives for antimicrobial activity revealed that certain compounds exhibit potent broad-spectrum antibacterial effects. This research underscores the potential of piperazine-substituted pyrimidine derivatives as promising candidates for antibacterial drugs (Al-Turkistani et al., 2011).
A series of 4-aminoquinoline-pyrimidine hybrids, connected through piperazine, were synthesized and showed good antimalarial activity against chloroquine-sensitive and resistant strains of Plasmodium falciparum. These findings highlight the potential of such hybrids in developing new antimalarial treatments (Thakur et al., 2014).
Properties
IUPAC Name |
5-piperazin-1-ylpyrimidine;hydrochloride | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N4.ClH/c1-3-12(4-2-9-1)8-5-10-7-11-6-8;/h5-7,9H,1-4H2;1H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YBETUEKOSIAOLN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1)C2=CN=CN=C2.Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H13ClN4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
200.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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